Cas no 100478-04-4 (Ethyl 7-Chloro-1H-pyrazolo4,3-bpyridine-6-carboxylate)

• Product Name: Ethyl 7-Chloro-1H-pyrazolo4,3-bpyridine-6-carboxylate
• CAS No: 100478-04-4
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD12964051
• CID: 1081504
• PubChem ID: 20038759
• Update Time: 2025-04-20

Ethyl 7-Chloro-1H-pyrazolo4,3-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloro-1H-pyrazolo[4,3-b]pyridine-6-carboxylate
• Ethyl 7-chloro-1H-pyrazolo-[4,3-b]pyridine-6-carboxylate
• 7-CHLORO-1H-PYRAZOLO[4,3-B]PYRIDINE-6-CARBOXYLIC ACID ETHYL ESTER
• CS-0053843
• XIHDSBGJZZFOSZ-UHFFFAOYSA-N
• J-521218
• 100478-04-4
• SCHEMBL2626730
• 1H-Pyrazolo[4,3-b]pyridine-6-carboxylic acid, 7-chloro-, ethyl ester
• Ethyl 7-chloro-1H-pyrazolo[4,3-b]-pyridine-6-carboxylate
• ETHYL7-CHLORO-1H-PYRAZOLO[4,3-B]PYRIDINE-6-CARBOXYLATE
• Ethyl 7-chloro-1H pyrazolo[4,3-b]pyridine-6-carboxylate
• P11570
• SCHEMBL10565260
• 1h-pyrazolo[4,3-b]pyridine-6-carboxylic acid,7-chloro-,ethyl ester
• DTXSID80601892
• PB19337
• MFCD12964051
• AS-50962
• AKOS022175423
• DB-058437
• Ethyl 7-Chloro-1H-pyrazolo4,3-bpyridine-6-carboxylate

• MDL： MFCD12964051
• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)5-3-11-6-4-12-13-8(6)7(5)10/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： XIHDSBGJZZFOSZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=NC2C=NNC=21

Computed Properties

• Exact Mass: 225.03100
• Monoisotopic Mass: 225.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 361.9±37.0 °C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.644
• PSA: 67.87000
• LogP: 1.78800
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 7-Chloro-1H-pyrazolo4,3-bpyridine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines